BENGHE Foundational & Exploratory

Check Availability & Pricing

Stereospecific Synthesis of (R)-2-amino-N-
hydroxypropanamide: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(R)-2-amino-N-
Compound Name:
hydroxypropanamide

Cat. No.: B3051655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stereospecific synthesis of (R)-2-
amino-N-hydroxypropanamide, also known as (R)-alanine hydroxamate. This chiral molecule
is a valuable building block in medicinal chemistry, often incorporated into metalloproteinase
inhibitors and other therapeutic agents. The synthesis is strategically designed to maintain the
stereochemical integrity of the starting material, (R)-alanine, throughout a three-step process
involving N-protection, coupling with hydroxylamine, and subsequent deprotection.

l. Synthetic Strategy Overview

The stereospecific synthesis of (R)-2-amino-N-hydroxypropanamide commences with the
protection of the amino group of commercially available (R)-alanine. The tert-butyloxycarbonyl
(Boc) group is a commonly employed protecting group for this purpose due to its stability under
various reaction conditions and its facile removal under acidic conditions. The resulting N-Boc-
(R)-alanine is then coupled with hydroxylamine to form the corresponding hydroxamic acid.
This amide bond formation is a critical step, and the choice of coupling reagent is paramount to
ensure high yield and prevent racemization of the chiral center. Finally, the Boc protecting
group is removed from the N-Boc-(R)-alanine hydroxamate to yield the target molecule, (R)-2-
amino-N-hydroxypropanamide, typically as a salt which can be neutralized if necessary.
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Step 3: Deprotection

' Step 1: N-Protection N Step 2: Hydroxamate Formation
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hydroxypropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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